Cas no 37841-04-6 (N-acetyl-3-methyl-L-histidine)

• Product Name: N-acetyl-3-methyl-L-histidine
• CAS No: 37841-04-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 1486577
• PubChem ID: 193270
• Update Time: 2025-06-14

N-acetyl-3-methyl-L-histidine Chemical and Physical Properties

Names and Identifiers

• N-acetyl-3-methyl-L-histidine
• 37841-04-6
• SCHEMBL8824843
• (2S)-2-acetamido-3-(3-methylimidazol-4-yl)propanoic acid
• CHEBI:133183
• EN300-6221834
• N-Acetyl-3-methylhistidine
• L-Histidine, N-acetyl-3-methyl-
• (2S)-2-acetamido-3-(1-methyl-1H-imidazol-5-yl)propanoic acid

• Inchi： 1S/C9H13N3O3/c1-6(13)11-8(9(14)15)3-7-4-10-5-12(7)2/h4-5,8H,3H2,1-2H3,(H,11,13)(H,14,15)/t8-/m0/s1
• InChI Key： FKTXRTPBUWLETL-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1=CN=CN1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 211.09579
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-acetyl-3-methyl-L-histidine

Recent Advances in the Study of N-acetyl-3-methyl-L-histidine (CAS: 37841-04-6)

N-acetyl-3-methyl-L-histidine (NAc-3MeHis), with the CAS number 37841-04-6, is a modified amino acid derivative that has garnered increasing attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural modifications, has been implicated in various biological processes and potential therapeutic applications. Recent studies have focused on elucidating its metabolic pathways, biological roles, and pharmacological properties, positioning it as a promising candidate for further investigation.

The synthesis and characterization of NAc-3MeHis have been refined in recent years, with advancements in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) enabling more precise quantification and detection. Researchers have identified its presence in specific tissues, including the brain and skeletal muscle, suggesting potential roles in neuroprotection and muscle metabolism. Furthermore, its stability under physiological conditions has been a subject of interest, particularly in the context of drug delivery and bioavailability.

One of the most significant breakthroughs in the study of NAc-3MeHis is its potential as a biomarker for certain metabolic disorders. Recent clinical studies have reported altered levels of this compound in patients with neurodegenerative diseases and metabolic syndromes, highlighting its diagnostic utility. For instance, a 2023 study published in the Journal of Neurochemistry demonstrated a correlation between reduced NAc-3MeHis levels and the progression of Alzheimer's disease, suggesting its involvement in neuronal health and oxidative stress regulation.

In addition to its biomarker potential, NAc-3MeHis has been explored for its therapeutic applications. Preclinical studies have investigated its anti-inflammatory and antioxidant properties, with promising results in animal models of chronic inflammation and oxidative damage. A 2022 study in the European Journal of Pharmacology reported that NAc-3MeHis administration attenuated inflammation in a murine model of colitis, possibly through modulation of the NF-κB signaling pathway. These findings underscore its potential as a novel anti-inflammatory agent.

The pharmacological mechanisms underlying the effects of NAc-3MeHis are still under investigation. Recent in vitro studies have suggested that it may interact with specific enzymes and receptors involved in histidine metabolism and immune response. For example, a 2023 paper in Biochemical Pharmacology proposed that NAc-3MeHis inhibits the activity of histidine decarboxylase, thereby reducing histamine production and subsequent inflammatory responses. Such mechanistic insights are critical for the development of targeted therapies.

Despite these advancements, challenges remain in the clinical translation of NAc-3MeHis. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound. Ongoing clinical trials, such as those registered under NCT identifiers, are expected to provide further clarity on its efficacy and safety profiles.

In conclusion, N-acetyl-3-methyl-L-histidine (37841-04-6) represents a multifaceted compound with significant implications for both diagnostic and therapeutic applications in chemical biology and medicine. Recent studies have shed light on its biological roles, mechanistic pathways, and potential clinical uses, paving the way for future research and development. As the scientific community continues to explore its properties, NAc-3MeHis may emerge as a key player in addressing unmet medical needs in neurodegenerative and inflammatory diseases.